XXIV.—On the double sulphides of copper and iron
Journal of the Chemical Society Pub Date: DOI: 10.1039/JS8621500125
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